Cas no 1415959-77-1 (1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro-)

• Product Name: 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro-
• CAS No: 1415959-77-1
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 5296156
• Update Time: 2025-06-15

1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-4,5,6,7-tetrahydro-1H-indazole
• 3-(4-bromophenyl)-4,5,6,7-tetrahydro-2H-indazole
• 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C13H13BrN2/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)15-16-13/h5-8H,1-4H2,(H,15,16)
• InChI Key： KLSXBEJIEBAJEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C2=C(CCCC2)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro-

Introduction to 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro (CAS No. 1415959-77-1)

The compound 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro, identified by its CAS number 1415959-77-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a brominated phenyl group and a tetrahydroindazole core suggests a unique set of chemical properties that make it a valuable scaffold for drug discovery.

1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro belongs to the indazole class of compounds, which are known for their broad spectrum of biological activities. Indazoles have been extensively studied for their roles in various pharmacological contexts, including antimicrobial, antiviral, and anticancer properties. The introduction of a bromine atom at the para position of the phenyl ring enhances the compound's reactivity and binding affinity to biological targets, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel indazole derivatives with enhanced efficacy and reduced side effects. The tetrahydro modification in 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro contributes to increased metabolic stability while maintaining potent biological activity. This balance is crucial for optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that indazole derivatives can interact with key enzymes and signaling pathways involved in cancer cell proliferation and survival. The bromophenyl moiety in 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro specifically enhances its ability to modulate these pathways by improving binding affinity to target proteins. This has led to several preclinical studies exploring its efficacy in inhibiting tumor growth and metastasis.

Furthermore, the structural features of 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro make it a versatile intermediate for synthesizing more complex drug molecules. Researchers have leveraged its scaffold to develop libraries of derivatives with tailored pharmacological profiles. These derivatives are being evaluated for their potential in treating a variety of diseases beyond cancer, including inflammatory disorders and infectious diseases.

The synthesis of 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the tetrahydroindazole core through catalytic hydrogenation followed by functionalization with the bromophenyl group via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies underscore the compound's accessibility despite its complex structure.

From a medicinal chemistry perspective,1H-Indazole, particularly its derivative 3-(4-bromophenyl)-4,5,6,7-tetrahydro, offers several advantages over traditional drug candidates. Its molecular structure allows for optimal pharmacokinetic properties, including improved solubility and bioavailability. Additionally,the bromine substituent provides a handle for further derivatization, enabling chemists to fine-tune the compound's biological activity without compromising its core structure.

Recent advances in computational chemistry have further accelerated the development of novel indazole derivatives like 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro (CAS No. 1415959-77-1). Molecular modeling techniques have been employed to predict the binding modes of these compounds with target proteins, facilitating rational drug design. These computational approaches have significantly reduced the time and cost associated with identifying promising drug candidates.

The potential applications of 1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro extend beyond oncology into other therapeutic areas such as neurology and immunology. Preliminary studies suggest that this compound may modulate neurotransmitter receptors and immune cell signaling pathways, offering new avenues for treating neurological disorders and autoimmune diseases.

In conclusion,1H-Indazole, 3-(4-bromophenyl)-4,5,6,7-tetrahydro (CAS No. 1415959-77-1) is a promising pharmaceutical intermediate with significant therapeutic potential. Its unique structural features and biological activities make it an invaluable asset in drug discovery efforts aimed at treating cancer and other debilitating diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.